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Compound of Interest

Compound Name: 3-Nitroisonicotinonitrile
CAS No.: 103698-09-5
Cat. No.: B025727
Get Quote
. J

Content Type: Technical Safety & Handling Guide Subject: 3-Nitroisonicotinonitrile (3-Nitro-4-
pyridinecarbonitrile) CAS Registry Number: 30236-03-0[1]

Molecular Identity & Physicochemical Profile[1][2][3]
[4][5]

3-Nitroisonicotinonitrile is not merely a "toxic reagent”; it is a highly electron-deficient
heteroaromatic scaffold used primarily as a high-value intermediate in the synthesis of fused
polycyclic systems (e.g., pyrido[3,4-b]pyrazines) and kinase inhibitors.[1] Its dual electron-
withdrawing substituents (nitro and nitrile) create a specific reactivity profile that dictates its
safety protocols.[1]

Physicochemical Data Table
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Property Value | Characteristic Operational Implication

Unambiguous identification for

IUPAC Name 3-Nitro-4-pyridinecarbonitrile )

inventory.[1]

Primary identifier for regulatory
CAS Number 30236-03-0 _

compliance.[1]

High nitrogen content;
Molecular Formula CeH3N30:2 ] o

potential for NOx fumes in fire.

] Calculation basis for

Molecular Weight 149.11 g/mol o

stoichiometry.

) ) ] Dust generation is a primary

Physical State Yellow crystalline solid

exposure vector.[1]

Low melting point; risk of
Melting Point 48-52 °C (Approx.)[1] sintering/clumping in warm

storage.[1]

N Soluble in DMSO, MeOH, Readily crosses dermal
Solubility T ]
DCM barriers in solution.[1]

Prone to rapid Nucleophilic

Reactivity High Electrophilicity Aromatic Substitution (SNAr).

[1]

Hazard Dynamics: The "Why" Behind the Toxicity

Standard SDSs list GHS codes but fail to explain the mechanistic origins of the hazard.
Understanding these mechanisms allows researchers to predict risks during novel reactions.[1]

The Synergistic Activation Effect

The pyridine ring is already electron-poor.[1] The addition of a nitro group (

) at position 3 and a nitrile group (

) at position 4 creates a "push-pull" electronic deficit.[1]
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o Consequence: The ring is highly activated toward nucleophiles.[1] Skin proteins
(cysteine/lysine residues) can attack the ring, leading to severe sensitization and contact
dermatitis.

e Metabolic Risk: In vivo, enzymatic attack on the nitrile moiety can liberate cyanide ions (

), while the nitro group can be reduced to hydroxylamines (methemoglobinemia risk).[1]

SHS Classificati ianal ¥ SER[1]

Hazard Class Category Hazard Statement

H301: Toxic if swallowed.[1][2]

Acute Toxicity (Oral) Cat3 3]
o H311: Toxic in contact with
Acute Toxicity (Dermal) Cat3 ]
skin.[1][2][3]
) o H315/H319: Causes serious
Skin/Eye Irritation Cat 2 ) o
skin/eye irritation.[1][2][4][5]
H335: May cause respiratory
STOT - SE Cat 3

irritation.[1][4][5][6][7]

Operational Safety Protocol
Engineering Controls & PPE[1][12]

o Containment: All weighing and manipulation of the solid must occur within a certified
Chemical Fume Hood or Powder Containment Enclosure.[1]

e Glove Selection:
o Standard: Nitrile (0.11 mm) is generally sufficient for solid handling.[1]

o Solution Phase: If dissolved in DCM or DMSO, use Silver Shield (Laminate) or double-
gloved Nitrile/Neoprene.[1] Standard nitrile is permeable to many organic solvents which
act as vehicles for the toxin.
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o Respiratory: If hood containment is breached or for spill cleanup, use a Full-Face Respirator
with ABEK-P3 combination filters (Organic vapor + Acid gas + Particulate).[1]

Storage Integrity

o Temperature: Store at 2—8°C. The low melting point means room temperature storage can
lead to solid-state fusing, making future weighing difficult and increasing spill risks.[1]

o Atmosphere: Store under inert gas (Argon/Nitrogen).[1] Moisture can slowly hydrolyze the
nitrile to the amide/acid, changing stoichiometry and potentially releasing ammonia.

Experimental Guide: Safe Handling in Synthesis

This section details a typical workflow—Nucleophilic Aromatic Substitution (SNAr)—where this
reagent is most commonly used.[1] This protocol integrates safety as a functional step.[5][7][8]

Workflow Visualization

The following diagram illustrates the logic flow for handling 3-Nitroisonicotinonitrile during a
reaction, emphasizing decision nodes for safety.
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Caption: Operational logic flow for SNAr synthesis involving 3-Nitroisonicotinonitrile,
highlighting the critical risk control point during the reaction phase.

Step-by-Step Protocol (SNAr Displacement)

¢ Preparation:

o Calculate stoichiometry. Ensure the nucleophile (e.g., an amine) is available.
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o Safety Check: Prepare a cooling bath (Ice/Water) before mixing.[1] The displacement of
the nitro group or chloride (if using a derivative) is often exothermic.

o Reaction Assembly:
o Dissolve 3-Nitroisonicotinonitrile in an aprotic solvent (THF or DMF).[1]
o Add the base (e.g., TEA or DIPEA) slowly.[1]

o Critical Observation: Watch for a rapid color change (often deep red or orange).[1] This
indicates the formation of the Meisenheimer complex or deprotonation.

» Execution:
o Add the nucleophile dropwise at 0°C.[1]

o Why? Controlling the rate of addition manages the heat release, preventing thermal
runaway which could vaporize the solvent and disperse toxic aerosols.

e Work-up & Quenching:

o Do NOT acidify rapidly if the reaction mixture contains residual cyanide sources (unlikely
in this specific SNAr, but good practice for nitriles).[1]

o Wash the organic layer with water/brine.[1]

o Self-Validation: Check the aqueous layer pH. It should be neutral before disposal to
prevent unintended hydrolysis in the waste drum.

Emergency Response & Waste Management
First Aid (Specific to Nitropyridines)

o Skin Contact: Wash with soap and water for 15 minutes.[1][5] Do not use ethanol; it
increases skin absorption.[1]

 Inhalation: Move to fresh air. If breathing is labored, oxygen should be administered by
trained personnel.
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» Cyanide Antidote: While 3-Nitroisonicotinonitrile is not a simple cyanide salt, massive
ingestion could theoretically release cyanide metabolically.[1] In a severe hospital setting,
doctors should be informed of the "Nitrile” functionality.

Fire Fighting

e Hazard: Thermal decomposition releases Nitrogen Oxides (NOx) and Carbon Monoxide
(CO).[1]

e Action: Use CO2 or Dry Chemical.[1][4][7][9] Water spray may be used to cool containers but
contain the runoff—it is toxic to aquatic life.

Disposal (The "Kill" Step)

Never dispose of the active reagent directly.

o Chemical Deactivation: Stir the waste solution with dilute NaOH (1M) and Bleach (Sodium
Hypochlorite) overnight in a fume hood.[1] This oxidizes the nitrile to the cyanate/carbonate
and degrades the aromatic ring.

» Verification: Test for peroxides/oxidizers before bottling.
e Binning: Dispose of as "Hazardous Organic Waste - Toxic."

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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